molecular formula C11H32OSi4 B8623981 2-[Tris(trimethylsilyl)silyl]ethanol CAS No. 90913-72-7

2-[Tris(trimethylsilyl)silyl]ethanol

Cat. No.: B8623981
CAS No.: 90913-72-7
M. Wt: 292.71 g/mol
InChI Key: HHVZXGUXWQCHAS-UHFFFAOYSA-N
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Description

2-[Tris(trimethylsilyl)silyl]ethanol is a useful research compound. Its molecular formula is C11H32OSi4 and its molecular weight is 292.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

90913-72-7

Molecular Formula

C11H32OSi4

Molecular Weight

292.71 g/mol

IUPAC Name

2-tris(trimethylsilyl)silylethanol

InChI

InChI=1S/C11H32OSi4/c1-13(2,3)16(11-10-12,14(4,5)6)15(7,8)9/h12H,10-11H2,1-9H3

InChI Key

HHVZXGUXWQCHAS-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)[Si](CCO)([Si](C)(C)C)[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 3.8 g lithium aluminum hydride (LiAlH4) in 100 ml tetrahydrofuran was stirred at 5° C. in an argon atmosphere. To the solution, 33.5 g of 2-[tris(trimethylsilyl)silyl]ethyl acetate was added dropwise. After one hour of stirring at 5° C., with ice cooling, 3.8 ml of water, 3.8 ml of 15% aqueous sodium hydroxide, and 11.4 ml of water were successively added to the solution in the described order. The mixture was stirred for one hour at room temperature. The resulting precipitate was filtered off, and the tetrahydrofuran solution was dried and concentrated, obtaining 24.8 g of 2-[tris(trimethylsilyl)silyl]ethanol. This crude product was dissolved in a solvent and analyzed by gas chromatography, finding that it contained 98.2% of 2-[tris(trimethylsilyl)silyl]ethanol. This was esterified with methacryloyl chloride in the presence of triethylamine as the base as in Comparative Example 1. Subsequent extraction and vacuum distillation for purification gave 29.5 g of the end compound, 2-[tris(trimethylsilyl)silyl]ethyl methacrylate. The yield throughout the two steps was 82%.
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